Cas no 618-38-2 (benzoyl iodide)

• Product Name: benzoyl iodide
• CAS No: 618-38-2
• MF: C₇H₅IO
• MW: 232.018474340439
• CID: 864080
• PubChem ID: 136424
• Update Time: 2025-04-19

benzoyl iodide Chemical and Physical Properties

Names and Identifiers

• benzoyl iodide

• Inchi： 1S/C7H5IO/c8-7(9)6-4-2-1-3-5-6/h1-5H
• InChI Key： WPCXDBCEDWUSOU-UHFFFAOYSA-N
• SMILES： IC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.93900
• Monoisotopic Mass: 231.938508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.7460
• Melting Point: 1.5°C
• Boiling Point: 265°C (rough estimate)
• Flash Point: 93.2°C
• Refractive Index: 1.643
• PSA: 17.07000
• LogP: 2.26180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives